Cas no 1203345-71-4 (2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• CAS No: 1203345-71-4
• MF: C₂₀H₂₄FN₅O₂
• MW: 385.435267448425
• CID: 5763145
• Update Time: 2025-10-08

2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2-fluorophenoxy)-1-[4-[6-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinyl]-
• 2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

• Inchi： 1S/C20H24FN5O2/c21-16-5-1-2-6-17(16)28-14-20(27)26-11-9-25(10-12-26)19-13-18(22-15-23-19)24-7-3-4-8-24/h1-2,5-6,13,15H,3-4,7-12,14H2
• InChI Key： FNPBASGYQNPKDB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2C=C(N3CCCC3)N=CN=2)CC1)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

Recent Advances in the Study of 2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS: 1203345-71-4)

In recent years, the compound 2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS: 1203345-71-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's physicochemical properties, which are critical for its pharmaceutical development.

One of the most notable aspects of this compound is its mechanism of action. Preliminary studies suggest that it acts as a potent modulator of specific biological pathways, particularly those involving protein kinases. The presence of the pyrrolidin-1-yl and pyrimidin-4-yl moieties in its structure is believed to contribute to its high affinity for certain kinase targets. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of cancer cells, making it a candidate for further investigation in oncology.

In addition to its potential in cancer therapy, 2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one has also shown promise in the treatment of neurological disorders. Animal models have indicated that the compound can cross the blood-brain barrier and exert neuroprotective effects. These findings have sparked interest in its application for conditions such as Alzheimer's disease and Parkinson's disease, although further research is needed to validate these preliminary results.

Despite its promising therapeutic potential, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. Recent efforts have focused on optimizing the compound's pharmacokinetic profile through structural modifications and formulation strategies. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2-fluorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one (CAS: 1203345-71-4) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes and multifaceted biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its development.